N-(3-bromophenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-bromophenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14BrFN2O2/c20-15-4-2-6-17(10-15)22-19(25)14-7-8-18(24)23(12-14)11-13-3-1-5-16(21)9-13/h1-10,12H,11H2,(H,22,25)
• InChI Key: WEYKREVOTYOCEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=C(C=CC2=O)C(=O)NC3=CC(=CC=C3)Br
• Molecular Formula: C19H14BrFN2O2
• Molecular Weight: 401.2 g/mol

Description

N-(3-bromophenyl)-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide, also known as BFB-732, is a potential drug candidate that has shown promising results in scientific research. It belongs to the class of dihydropyridine derivatives and has been studied for its potential applications in various fields such as cancer treatment, neuroprotection, and cardiovascular diseases.

Scientific Research Applications

Enzyme Inhibition and Antimalarial Activity

Benzothiophene derivatives, including bromo-benzothiophene carboxamide derivatives, have been identified as potent inhibitors of Plasmodium enoyl-acyl carrier protein (ACP) reductase (PfENR), showing promise for antimalarial drug development. One such compound demonstrated a potent inhibition constant (Ki) against PfENR, highlighting its potential as an antimalarial agent (Banerjee et al., 2011).

Antimicrobial and Antibiofilm Properties

Thiourea derivatives with bromophenyl groups have been synthesized and evaluated for their antimicrobial activities. These compounds showed significant activity against bacterial strains, especially Pseudomonas aeruginosa and Staphylococcus aureus, known for their biofilm formation capabilities. This research demonstrates the potential of these derivatives as novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Materials Science and Polymer Chemistry

New aromatic polyamides containing ether and bulky fluorenylidene groups were prepared and characterized. These polyamides were synthesized using a bis(ether-carboxylic acid) and exhibited properties such as solubility in organic solvents, the formation of transparent and flexible films, and high thermal stability. Such materials have applications in high-performance polymers due to their thermal stability and mechanical properties (Hsiao et al., 1999).

Radical Scavenging and Antioxidant Activities

Highly brominated mono- and bis-phenols from marine algae demonstrated potent radical-scavenging activity. Compounds such as 1-(2,3,6-tribromo-4,5-dihydroxybenzyl)pyrrolidin-2-one showed significant activity against free radicals, which is comparable to known antioxidants. These findings support the exploration of brominated phenols as natural antioxidant agents (Duan et al., 2007).